6-(9H-Carbazol-9-yl)hexyl prop-2-enoate

• CAS No.: 117846-47-6
• Molecular Formula: C21H23NO2
• Molecular Weight: 321.4 g/mol
• IUPAC Name: 6-carbazol-9-ylhexyl prop-2-enoate
• InChI: InChI=1S/C21H23NO2/c1-2-21(23)24-16-10-4-3-9-15-22-19-13-7-5-11-17(19)18-12-6-8-14-20(18)22/h2,5-8,11-14H,1,3-4,9-10,15-16H2
• InChI Key: UVCSBGQFNPPXJC-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)OCCCCCCN1C2=CC=CC=C2C3=CC=CC=C31

Description

6-(9H-Carbazol-9-yl)hexyl prop-2-enoate is a carbazole-based derivative featuring a hexyl chain linking the carbazole moiety to a propenoate ester group. Carbazole derivatives are widely studied for their optoelectronic properties, biological activity, and applications in materials science. The compound’s structure combines the electron-rich carbazole core with a flexible alkyl spacer and a reactive acrylate group, making it suitable for polymerization or conjugation in advanced materials. For instance, the acetate variant exhibits strong third-order nonlinear optical (NLO) properties due to the carbazole group’s π-conjugated system and the alkyl chain’s role in modulating solubility and stability .

Comparison with Similar Compounds

Comparison with Similar Compounds

Carbazole derivatives vary in their functional groups, linker lengths, and appended moieties, leading to distinct physicochemical and biological properties. Below is a comparative analysis of 6-(9H-carbazol-9-yl)hexyl prop-2-enoate with structurally related compounds:

1-(5-((9H-Carbazol-9-yl)methyl)-2-methyl-1,3,4-oxadiazol-3(2H)-yl)ethanone ()

• Structure: Combines carbazole with a 1,3,4-oxadiazole ring, known for antimicrobial activity.
• Properties : Exhibits moderate to high antibacterial and antifungal activity, with compounds 4b, 4d, and 4e showing the strongest effects against Staphylococcus aureus and Candida albicans .
• Key Difference : The oxadiazole ring enhances bioactivity but reduces optoelectronic utility compared to the acrylate ester in the target compound.

5-[(9H-Carbazol-9-yl)methyl]-N-[(substituted phenyl)(piperazin-1-yl)methyl]-1,3,4-oxadiazol-2-amines ()

• Properties : These derivatives are optimized for selective COX-2 inhibition and anticancer activity .
• Key Difference : The piperazine group introduces hydrogen-bonding capacity, which is absent in the acrylate-based compound.

9-Hexyl-3-(4-phenylquinolin-2-yl)-9H-carbazole ()

• Structure: Features a quinoline-carbazole hybrid with a hexyl chain.
• Properties : Used in organic light-emitting diodes (OLEDs) due to enhanced charge transport and luminescence efficiency .

1-[6-(9H-Carbazol-9-yl)hexyl]-2-phenyl-1H-benzimidazole ()

• Structure : Combines carbazole with benzimidazole via a hexyl linker.
• Properties: Demonstrates applications in phosphorescent OLEDs and metal-organic frameworks (MOFs). The non-coplanar arrangement of carbazole and benzimidazole rings reduces aggregation-induced quenching .
• Key Difference : Benzimidazole’s rigidity contrasts with the acrylate’s flexibility, impacting thermal stability and processability.

6-(9H-Carbazol-9-yl)hexyl acetate ()

• Structure : Replaces the acrylate with an acetate group.
• Properties : Exhibits strong third-order NLO properties (χ³ ≈ 1.45 × 10⁻¹³ esu) under green synthesis conditions. The acetate group improves solubility in polar solvents .
• Key Difference : The acrylate in the target compound may offer superior reactivity for crosslinking in polymer matrices.